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Cat. No.: B596548 Get Quote

7-Bromo-3-chlorobenzo[d]isoxazole: A Technical
Guide
An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a technical overview of 7-Bromo-3-
chlorobenzo[d]isoxazole based on currently available public information. The synthesis

protocol described herein is a proposed method based on established chemical principles for

analogous compounds, as a specific documented synthesis for this compound is not readily

available in published scientific literature.

Introduction
7-Bromo-3-chlorobenzo[d]isoxazole is a halogenated heterocyclic compound with the

chemical formula C₇H₃BrClNO. Identified by the CAS number 1260677-07-3, this molecule

belongs to the benzisoxazole class of compounds, which are known to be important scaffolds

in medicinal chemistry.[1] While the specific discovery and developmental history of 7-Bromo-
3-chlorobenzo[d]isoxazole are not extensively documented in peer-reviewed scientific

journals, its commercial availability suggests its role as a valuable building block or

intermediate in the synthesis of more complex molecules for research and drug discovery.
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The benzo[d]isoxazole core is a "privileged scaffold," meaning it is a structural motif that is

recurrent in biologically active compounds.[1] Derivatives of this core have demonstrated a

wide range of pharmacological activities, including but not limited to anticonvulsant,

antimicrobial, and antitumor effects.[1][2] The presence of bromo and chloro substituents on

the benzisoxazole ring of 7-Bromo-3-chlorobenzo[d]isoxazole provides reactive handles for

further chemical modifications, making it an attractive starting material for the synthesis of

novel therapeutic agents.

This technical guide aims to consolidate the available information on 7-Bromo-3-
chlorobenzo[d]isoxazole, including its physicochemical properties and a proposed synthetic

protocol.

Physicochemical Properties
The known physicochemical properties of 7-Bromo-3-chlorobenzo[d]isoxazole are

summarized in the table below. This data has been compiled from various chemical supplier

catalogs and databases.[3][4]

Property Value Source

CAS Number 1260677-07-3 [3][4]

Molecular Formula C₇H₃BrClNO [3][4]

Molecular Weight 232.46 g/mol [4]

Appearance White powder or solid [3]

Purity >98% (typical) [4]

SMILES ClC1=NOC2=C1C=CC=C2Br [4]

InChIKey
QDDQHYMCNDGVMZ-

UHFFFAOYSA-N
[3]

MDL Number MFCD12406139 [3][4]

Note: Data such as melting point, boiling point, and solubility are not consistently reported

across public sources and would require experimental determination.
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Proposed Synthesis of 7-Bromo-3-
chlorobenzo[d]isoxazole
While a specific, published experimental protocol for the synthesis of 7-Bromo-3-
chlorobenzo[d]isoxazole has not been identified in the scientific literature, a plausible and

efficient synthetic route can be proposed based on established methods for the preparation of

substituted benzo[d]isoxazoles. A common and effective method involves the [3+2]

cycloaddition of an in situ generated nitrile oxide with an aryne.[2]

The proposed synthesis would start from readily available 2-bromo-6-chloroaniline. The

workflow for this proposed synthesis is depicted in the diagram below.
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Starting Material Preparation

Nitrile Oxide Generation

Cycloaddition and Final Product Formation

2-Bromo-6-chloroaniline

Diazotization
(NaNO₂, HCl, 0-5 °C)

Sandmeyer Reaction
(KI)

2-Bromo-6-chloro-iodobenzene

Sonogashira Coupling
(TMS-acetylene, Pd catalyst, CuI)

2-(2-Bromo-6-chlorophenyl)-1-(trimethylsilyl)acetylene

Cesium Fluoride (CsF)
(Aryne Generation)

Chloroformaldoxime

Base Treatment
(e.g., Et₃N)

Chloronitrile Oxide (in situ)

[3+2] Cycloaddition

Desilylation

7-Bromo-3-chlorobenzo[d]isoxazole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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